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Compound of Interest

Compound Name: 10-Methyl-10-nonadecanol

Cat. No.: B15348873 Get Quote

Essential Safety and Handling Guide for 10-
Methyl-10-nonadecanol
This guide provides crucial safety and logistical information for the handling and disposal of 10-
Methyl-10-nonadecanol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is vital for ensuring laboratory safety and

regulatory compliance.

Personal Protective Equipment (PPE)
When handling 10-Methyl-10-nonadecanol, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles
Must be worn at all times to

protect against splashes.

Face Shield

Recommended when there is

a significant risk of splashing.

[1]

Hand Protection Chemical-resistant Gloves

Nitrile or chloroprene gloves

are suitable.[2] Always inspect

gloves before use and change

them if contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect street clothing.

[3]

Chemical-resistant Apron
Advised for procedures with a

higher risk of splashes.[3]

Respiratory Protection Dust Mask

Use if there is a risk of

generating dust from the solid

form.[1]

Fume Hood

All handling of 10-Methyl-10-

nonadecanol should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood to avoid

inhalation of vapors or

aerosols.[3][4]

Operational Plan: Safe Handling Procedure
Follow these step-by-step instructions for the safe handling of 10-Methyl-10-nonadecanol in a

laboratory setting.

Preparation and Inspection:
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Before starting any work, ensure that the work area is clean and uncluttered.

Inspect all PPE for integrity. Do not use damaged gloves, eyewear, or lab coats.

Locate the nearest eyewash station, safety shower, and fire extinguisher before beginning

work.[3][4]

Handling the Chemical:

Conduct all weighing and transferring of 10-Methyl-10-nonadecanol within a certified

chemical fume hood to minimize inhalation exposure.[4]

Avoid direct contact with the skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.

If eye contact occurs, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation

persists.[2]

After handling, wash hands and any exposed skin thoroughly with soap and water.

In Case of a Spill:

For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, vermiculite).

For larger spills, evacuate the area and follow your institution's emergency procedures.

Collect the spilled material and absorbent in a sealed, properly labeled container for

hazardous waste disposal.

Do not allow the substance to enter drains or waterways as it is toxic to aquatic life.[2]

Disposal Plan
Proper disposal of 10-Methyl-10-nonadecanol and its containers is critical to prevent

environmental contamination and comply with regulations.
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Waste Collection:

Collect all waste containing 10-Methyl-10-nonadecanol, including contaminated

consumables (e.g., gloves, paper towels), in a designated and clearly labeled hazardous

waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Disposal Procedure:

Dispose of the contents and the container at an approved waste disposal facility.[2]

Never dispose of 10-Methyl-10-nonadecanol down the sink or in general trash.[5][6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling and Disposal of 10-Methyl-10-nonadecanol
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Caption: Workflow for the safe handling and disposal of 10-Methyl-10-nonadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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